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Compound of Interest

Compound Name: Neopentane

Cat. No.: B1206597 Get Quote

For researchers, scientists, and drug development professionals, understanding the

fundamental properties of organic compounds is paramount for experimental design and data

validation. This guide provides a comprehensive comparison of neopentane (2,2-

dimethylpropane) with its structural isomers, n-pentane and isopentane (2-methylbutane),

focusing on their experimental data and key characteristics.

Physical and Chemical Properties: A Comparative
Overview
Neopentane's unique, highly branched, and symmetrical structure imparts distinct physical

properties compared to its less-branched isomers.[1][2] This tetrahedral symmetry results in a

compact, spherical shape, leading to a lower boiling point and a higher melting point relative to

n-pentane and isopentane.[3][4] While neopentane is a gas at room temperature and

pressure, its isomers are volatile liquids.[3]

Table 1: Comparison of Physical Properties of Pentane Isomers
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Property
Neopentane (2,2-
dimethylpropane)

Isopentane (2-
methylbutane)

n-Pentane

Molecular Formula C5H12 C5H12 C5H12

Molar Mass ( g/mol ) 72.151[3] 72.15 72.15

Boiling Point (°C) 9.5[3] 27.7[3] 36.0[3]

Melting Point (°C) -16.6[3] -159.9[3] -129.8[3]

Density (liquid, at

boiling point, kg/m ³)
601.172[5] 620.1 626.2

Vapor Pressure (kPa

at 20°C)
146[3] 76.1 57.9

Solubility in water

(mg/L at 25°C)
33.2[6] 48 36

Spectroscopic Data for Structural Elucidation
Spectroscopic techniques are fundamental for identifying and validating the structure of organic

molecules.

¹H NMR Spectroscopy

Due to its high tetrahedral symmetry, all twelve protons in neopentane are chemically

equivalent, resulting in a single sharp signal in its ¹H NMR spectrum.[3][7] This is a key

distinguishing feature from its isomers, which exhibit more complex spectra due to the

presence of chemically non-equivalent protons.

Neopentane: A single peak at approximately δ 0.902 ppm (when dissolved in CCl₄).[3]

Isopentane: Multiple signals corresponding to the different proton environments.

n-Pentane: Three distinct signals for the three different types of protons.

¹³C NMR Spectroscopy
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Similarly, the ¹³C NMR spectrum of neopentane shows two distinct peaks, one for the central

quaternary carbon and one for the four equivalent methyl carbons.

Infrared (IR) Spectroscopy

The IR spectrum of neopentane shows characteristic peaks for sp³ C-H bond stretching

around 3000-2850 cm⁻¹.[8] While the overall pattern is similar to other alkanes, the specific

fingerprint region can be used for identification.

Thermochemical Data
Thermochemical data is crucial for understanding the stability and reactivity of compounds.

Table 2: Comparison of Thermochemical Properties of Pentane Isomers

Property Neopentane Isopentane n-Pentane

Standard enthalpy of

formation (gas,

kJ/mol)

-168.5 to -167.3[3] -178.9 -173.5

Standard enthalpy of

combustion (gas,

MJ/mol)

-3.51506 to

-3.51314[3]
-3.529 -3.536

Heat Capacity (Cp,

gas, J/mol·K at 298.15

K)

120.83 ± 0.25[9] 120.5 119.8

Experimental Protocols
Determination of Physical Properties

Boiling Point: The boiling point can be determined using a simple distillation apparatus. The

temperature at which the liquid and vapor phases are in equilibrium at a given pressure is

recorded. For neopentane, which is a gas at room temperature, this would require cooling to

its liquid state first.
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Melting Point: A melting point apparatus can be used to determine the temperature at which

the solid phase transitions to the liquid phase. For neopentane, this measurement needs to

be performed at sub-zero temperatures.

Density: The density of liquid pentane isomers can be measured using a pycnometer or a

hydrometer at a controlled temperature.

Spectroscopic Analysis
NMR Spectroscopy: A sample is dissolved in a deuterated solvent (e.g., CDCl₃ or CCl₄ for ¹H

NMR).[3] The solution is placed in an NMR tube and analyzed using an NMR spectrometer.

The resulting spectrum provides information about the chemical environment of the

hydrogen and carbon atoms.

IR Spectroscopy: A thin film of the liquid sample (for isopentane and n-pentane) or a gas cell

(for neopentane) is placed in the path of an infrared beam in an FTIR spectrometer. The

resulting spectrum shows the absorption bands corresponding to different vibrational modes

of the molecule.

Combustion Analysis
Calorimetry: The enthalpy of combustion can be determined using a bomb calorimeter. A

known amount of the substance is combusted in an excess of oxygen, and the heat released

is measured by the temperature change of the surrounding water.

Reactivity and Applications
Neopentane's highly branched structure and the absence of tertiary hydrogens make it less

reactive than its isomers in certain reactions, particularly those involving free radicals.[2]

However, it can undergo combustion and catalytic isomerization.[10][11] The primary reaction

pathways for neopentane conversion are hydrogenolysis (producing methane and isobutane)

and isomerization (producing isopentane).[10]

In terms of applications, neopentane is used in the production of certain polymers and plastics,

where it can act as a blowing agent.[12] It is also used in some chemical synthesis processes

and as a component in specialized heat treatment applications.[13][14] Its low reactivity and

well-defined properties also make it a useful reference compound in research.[2]
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Safety and Handling
Neopentane is an extremely flammable gas and requires careful handling.[3][15] It is crucial to

work in a well-ventilated area and to avoid any sources of ignition.[16][17] Appropriate personal

protective equipment, including safety goggles and gloves, should be worn.[15]
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Caption: Experimental workflow for validating neopentane data.
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Caption: Primary reaction pathways of neopentane conversion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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